L-Glycero-D-mannoheptose

• Molecular Formula: C7H14O7
• Molecular Weight: 210.18 g/mol
• InChI: InChI=1S/C7H14O7/c8-1-2(9)6-4(11)3(10)5(12)7(13)14-6/h2-13H,1H2/t2-,3-,4-,5-,6+,7?/m0/s1
• InChIKey: BGWQRWREUZVRGI-OLLRPPRZSA-N

L-Glycero-D-mannoheptose: Essential LPS Building Block for Gram-Negative Studies

L-Glycero-D-mannoheptose (L,D-heptose; CAS 4305-74-2) is a seven-carbon aldoheptose sugar that serves as a conserved and essential component of the inner core lipopolysaccharide (LPS) of Gram-negative bacteria [1]. This compound is not found in vertebrate organisms, making it a pathogen-associated molecular pattern (PAMP) of significant biomedical interest [2]. As the primary substrate for key enzymes like Heptosyltransferase I (HepI) and a precursor for the activated donor ADP-L-glycero-D-manno-heptose, it is a critical reagent for studies on bacterial cell envelope integrity, virulence, and as a target for novel antivirulence therapeutics [3].

LPS Core Biosynthesis Conserved inner-core heptose for Gram-negative bacterial envelope studies

Enzyme Substrate Precursor for ADP-L,D-heptose; substrate for HepI and epimerase pathway enzymes

PAMP Recognition Non-vertebrate pathogen-associated molecular pattern for innate immunity research

• [1] Suster, C., Baxendale, I. R., Mihovilovic, M. D., & Stanetty, C. (2020). Straight Forward and Versatile Differentiation of the l-glycero and d-glycero-d-manno Heptose Scaffold. Frontiers in Chemistry, 8, 625. View Source
• [2] Holst, O. (2007). The structures of core regions from enterobacterial lipopolysaccharides – an update. FEMS Microbiology Letters, 271(1), 3-11. View Source
• [3] Durka, M., et al. (2011). Systematic synthesis of inhibitors of the two first enzymes of the bacterial heptose biosynthetic pathway: towards antivirulence molecules targeting lipopolysaccharide biosynthesis. Chemistry, 17(40), 11305-13. View Source

L-Glycero-D-mannoheptose Substitutes: Critical Drawbacks

L-Glycero-D-mannoheptose cannot be functionally substituted by its epimer, D-glycero-D-manno-heptose, or other heptose analogs due to their distinct stereochemistry, which dictates divergent roles in bacterial LPS biosynthesis and immune recognition. The L,D-heptose configuration is the native substrate for critical, high-efficiency enzymes like the ADP-L-glycero-D-manno-heptose 6-epimerase, which exhibits a strict substrate specificity with a Km of 0.1 mM [1]. Conversely, D-glycero-D-manno-heptose, while a biosynthetic precursor, does not serve as the final LPS component and can even act as a non-hydrolyzable inhibitor for other pathway enzymes, with binding affinities in the low micromolar range [2]. Using the incorrect analog will lead to a failure in replicating native biological processes, producing data that is not physiologically relevant to Gram-negative bacterial pathogenesis.

D-glycero-D-manno-heptose epimer Distinct stereochemistry may shift enzyme recognition and functional role; D,D-heptose may act as inhibitor rather than native LPS component.

ADP-mannose alternative substrate Substantially lower affinity for HepI may produce kinetic data not reflecting native enzyme parameters, potentially confounding inhibitor screening.

• [1] Ding, L., et al. (1994). Purification and properties of the Escherichia coli K-12 NAD-dependent nucleotide diphosphosugar epimerase, ADP-L-glycero-D-mannoheptose 6-epimerase. Journal of Biological Chemistry, 269(39), 24384-90. View Source
• [2] Wang, L., et al. (2010). Divergence of Biochemical Function in the HAD Superfamily: d-glycero-d-manno-Heptose-1,7-bisphosphate Phosphatase (GmhB). Biochemistry, 49(6), 1142-1150. View Source

Quantitative Evidence: L-Glycero-D-mannoheptose vs. Analogs

LPS Core Integrity and Bacterial Virulence

L-Glycero-D-mannoheptose (L,D-heptose) is the predominant and functionally critical aldoheptose in the LPS core of Gram-negative bacteria. While D-glycero-D-manno-heptose (D,D-heptose) is present as a biosynthetic precursor, it is L,D-heptose that constitutes the major structural component of the inner core, with highly conserved O3 and O7 glycosidic bonds [1]. This structural role directly correlates with bacterial virulence: deletion mutants unable to incorporate L-glycero-D-mannoheptose into their LPS display a heptoseless phenotype characterized by increased sensitivity to hydrophobic antibiotics and reduced virulence in animal models, whereas D-glycero-D-manno-heptose presence does not rescue this phenotype [2].

LPS Core & Virulence

Class-level inference

Target: Major core structural component; essential for outer membrane integrity

Comparator: D-epimer is only a biosynthetic precursor, not a core LPS building block

Supports LPS virulence model context; D-epimer does not rescue heptoseless phenotype

Qualitative; based on comparative LPS structural analysis and mutant phenotypes

Evidence Dimension	Functional role in LPS core and contribution to bacterial virulence
Target Compound Data	Major constituent of inner LPS core; essential for outer membrane integrity and virulence
Comparator Or Baseline	D-Glycero-D-manno-heptose (epimer) serves only as a biosynthetic precursor, not a core LPS structural component
Quantified Difference	Qualitative: Essential for wild-type phenotype; absence leads to 'heptoseless' LPS and virulence attenuation
Conditions	Comparative analysis of LPS structures from multiple Gram-negative bacterial species and phenotypic studies on LPS biosynthesis mutants.

Why This Matters

This establishes that L-Glycero-D-mannoheptose, not its D-epimer, is the correct reagent for studies aiming to replicate or perturb native bacterial LPS structure and pathogenicity.

• [1] Suster, C., Baxendale, I. R., Mihovilovic, M. D., & Stanetty, C. (2020). Straight Forward and Versatile Differentiation of the l-glycero and d-glycero-d-manno Heptose Scaffold. Frontiers in Chemistry, 8, 625. View Source
• [2] Kadrmas, J. L., & Raetz, C. R. (1998). Enzymatic synthesis of lipopolysaccharide in Escherichia coli. Purification and properties of heptosyltransferase I. Journal of Biological Chemistry, 273(5), 2799-2807. View Source

ADP-Mannose: Inefficient HepI Substrate

In the absence of readily available ADP-L-glycero-D-mannoheptose (the physiological donor), the analog ADP-mannose is sometimes used as an alternative for HepI assays. However, direct comparison reveals this substitution comes at a steep catalytic cost. The apparent Km of purified E. coli HepI for ADP-mannose is 1.5 mM [1], whereas the enzyme's affinity for its native acceptor, Kdo2-lipid IVA, is far higher with an apparent Km of 4.5 µM [1]. The >300-fold weaker affinity for the analog underscores that ADP-mannose is a poor substrate and will not accurately reflect the enzyme's true kinetic parameters or physiological function.

HepI Substrate Affinity

Head-to-head

>300-fold lower apparent K_m

ADP-mannose may not reflect native HepI kinetics; risk in inhibitor screening

Purified E. coli HepI (RfaC), Kdo2-lipid IVA acceptor

Evidence Dimension	Enzyme affinity (apparent Km) for the sugar nucleotide donor
Target Compound Data	Apparent Km for ADP-mannose: 1.5 mM
Comparator Or Baseline	Apparent Km for the native acceptor Kdo2-lipid IVA: 4.5 µM
Quantified Difference	333-fold lower affinity for ADP-mannose compared to the native acceptor (or >300-fold weaker binding)
Conditions	Assay with purified E. coli Heptosyltransferase I (RfaC), using Kdo2-lipid IVA as the acceptor, at near-saturating concentrations of the second substrate.

Why This Matters

This directly informs procurement: L-Glycero-D-mannoheptose is essential for generating the native, high-activity substrate (ADP-L,D-heptose), whereas using the common substitute ADP-mannose yields data that does not reflect native enzyme kinetics, potentially invalidating inhibitor screening results.

• [1] Kadrmas, J. L., & Raetz, C. R. (1998). Enzymatic synthesis of lipopolysaccharide in Escherichia coli. Purification and properties of heptosyltransferase I. Journal of Biological Chemistry, 273(5), 2799-2807. View Source

HldE Kinase: Analogs Fail as Substrates

The bifunctional enzyme HldE is critical for ADP-heptose biosynthesis, performing both kinase and adenylyltransferase reactions. A study on its substrate specificity revealed that the kinase domain of HldE exhibits highly restricted specificity toward structurally modified D-glycero-D-manno-heptose-7-phosphate (H7P) analogs [1]. While the epimeric analog of H7P with a D-glucopyranose configuration was identified as a low micromolar inhibitor (GmhA IC50=34 µM; HldE IC50=9.4 µM), it is not a substrate. The native L-glycero-D-manno-heptose configuration is required for downstream processing by other pathway enzymes, and modified analogs fail to proceed efficiently through the entire biosynthetic sequence [1].

HldE Substrate Specificity

Class-level inference

Epimeric H7P analog acts as inhibitor (IC₅₀ 9.4 µM) not a substrate

Analog may introduce inhibition artifacts; native stereochemistry required for pathway fidelity

In vitro assay with purified GmhA and HldE enzymes

Evidence Dimension	Substrate processing by the HldE kinase domain
Target Compound Data	Native D-glycero-D-manno-heptose-7-phosphate (H7P) is efficiently phosphorylated by HldE
Comparator Or Baseline	Epimeric analog with D-glucopyranose configuration acts as an inhibitor (GmhA IC50=34 µM; HldE IC50=9.4 µM) but not a substrate
Quantified Difference	Qualitative: Analog is a potent inhibitor rather than a productive substrate, demonstrating high structural selectivity
Conditions	In vitro enzyme assays with purified GmhA and HldE enzymes and synthetic H7P analogs.

Why This Matters

This evidence confirms that only L-Glycero-D-mannoheptose and its immediate natural precursors will faithfully replicate the entire ADP-heptose biosynthetic pathway. Using structurally similar analogs will introduce artifacts (e.g., enzyme inhibition) that confound experimental interpretation.

• [1] Durka, M., et al. (2011). Systematic synthesis of inhibitors of the two first enzymes of the bacterial heptose biosynthetic pathway: towards antivirulence molecules targeting lipopolysaccharide biosynthesis. Chemistry, 17(40), 11305-13. View Source

High Affinity of ADP-Heptose 6-Epimerase

The enzyme ADP-L-glycero-D-mannoheptose 6-epimerase (formerly RfaD) catalyzes the final, essential step in the biosynthesis of the activated LPS precursor, converting ADP-D-glycero-D-mannoheptose to ADP-L-glycero-D-mannoheptose. This epimerase from E. coli has been thoroughly characterized, demonstrating a Km of 0.1 mM and a Vmax of 46 µmol·30 min⁻¹·mg⁻¹ for its substrate [1]. This high affinity and catalytic efficiency underscore the enzyme's strict specificity for the D-glycero-D-manno configuration, which it efficiently converts to the L-glycero-D-manno configuration. Compounds with other stereochemistries are not efficiently processed, emphasizing the importance of using the correct L,D-heptose for studies of LPS core assembly.

Epimerase Affinity

Cross-study comparable

K_m = 0.1 mM

Benchmark for native substrate activity; non-native stereoisomers likely inactive

E. coli K-12 ADP-L-glycero-D-mannoheptose 6-epimerase, NAD-dependent

Evidence Dimension	Substrate affinity (Km) for the epimerase
Target Compound Data	Km = 0.1 mM for ADP-D-glycero-D-mannoheptose
Comparator Or Baseline	Other nucleotide sugar epimerases typically have Km values in the micromolar to low millimolar range for their native substrates, but the activity on non-native stereoisomers is often negligible.
Quantified Difference	0.1 mM Km demonstrates a well-evolved, high-affinity interaction for the native stereochemistry
Conditions	Purified E. coli K-12 NAD-dependent epimerase, assayed at optimal pH (5.5-9.5) and 42°C.

Why This Matters

This quantitative kinetic parameter (Km=0.1 mM) provides a benchmark for researchers studying the pathway. It confirms that L-Glycero-D-mannoheptose (or its immediate precursor) is the required compound to observe native enzymatic activity in this critical, non-redundant biosynthetic step.

• [1] Ding, L., et al. (1994). Purification and properties of the Escherichia coli K-12 NAD-dependent nucleotide diphosphosugar epimerase, ADP-L-glycero-D-mannoheptose 6-epimerase. Journal of Biological Chemistry, 269(39), 24384-90. View Source

GmhB Phosphatase: D,D-Heptose-1P as Inhibitor

The phosphatase GmhB is a key enzyme in the ADP-heptose pathway, responsible for removing a phosphate group from D-glycero-D-manno-heptose 1,7-bisphosphate. Steady-state kinetic inhibition studies on E. coli GmhB revealed that D-glycero-D-manno-heptose 1β-phosphate, while not hydrolyzed, is a potent competitive inhibitor of the enzyme, binding with a Kis of 60 µM and a Kii of 150 µM [1]. This demonstrates that even the dephosphorylated form of the D,D-epimer can bind tightly and interfere with native enzyme function, whereas the L,D-heptose phosphate is the natural product of the pathway and does not exert this inhibitory effect.

GmhB Inhibition Profile

Cross-study comparable

Target: L,D-heptose phosphates are natural substrates/products

Comparator: D,D-heptose-1β-phosphate K_is = 60 µM (competitive inhibitor)

D,D-epimer can actively inhibit pathway enzyme, while L,D avoids interference

Steady-state kinetics with purified E. coli GmhB phosphatase

Evidence Dimension	Enzyme inhibition constant (Kis) for GmhB
Target Compound Data	Not an inhibitor; L,D-heptose phosphates are natural substrates/products
Comparator Or Baseline	D-glycero-D-manno-heptose 1β-phosphate: Kis = 60 µM, Kii = 150 µM (competitive inhibitor)
Quantified Difference	60 µM Kis indicates moderate to strong binding affinity for an analog that is not a substrate, leading to non-productive enzyme binding
Conditions	In vitro steady-state kinetic assays with purified E. coli GmhB phosphatase.

Why This Matters

This highlights a critical functional distinction: the D,D-heptose analog is not merely inert but can actively interfere with the native ADP-heptose biosynthetic machinery, making it an inappropriate substitute for studies requiring a functional pathway. Procurement of pure L-Glycero-D-mannoheptose avoids introducing such confounding inhibitory artifacts.

• [1] Wang, L., et al. (2010). Divergence of Biochemical Function in the HAD Superfamily: d-glycero-d-manno-Heptose-1,7-bisphosphate Phosphatase (GmhB). Biochemistry, 49(6), 1142-1150. View Source

L-Glycero-D-mannoheptose: Key Research Applications

Virulence and Outer Membrane Integrity Studies

Use L-Glycero-D-mannoheptose as a chemical probe to study the role of the LPS inner core in bacterial pathogenicity. Its incorporation is essential for maintaining outer membrane barrier function [1]. Experiments can involve phenotypic analysis of heptose-deficient mutants, or the use of the compound as a competitive substrate in enzyme assays (e.g., with HepI) to validate potential antivirulence targets [2].

ADP-Heptose Pathway Inhibitor Screening

This compound is an indispensable starting material for generating native substrates (e.g., H7P and ADP-heptose) or their analogs for use in high-throughput screening assays targeting key enzymes like GmhA, HldE, and the ADP-L-glycero-D-mannoheptose 6-epimerase [3]. The strict substrate specificity of these enzymes [4] means that accurate kinetic and inhibition data can only be obtained using the correct L-glycero-D-manno stereochemistry.

LPS Core and Glycoconjugate Vaccine Synthesis

L-Glycero-D-mannoheptose is a key building block for the chemical or chemoenzymatic synthesis of conserved LPS inner core structures, which are potential vaccine candidates against multiple Gram-negative pathogens [5]. Its unique stereochemistry is crucial for assembling the α(1→5) linkage between heptose and Kdo, a defining feature of the LPS core [6].

Innate Immune Recognition of Bacterial PAMPs

As a pathogen-associated molecular pattern (PAMP) absent from human cells, L-Glycero-D-mannoheptose and its phosphorylated derivatives are ideal for studying recognition by host pattern recognition receptors (e.g., surfactant protein D) and for mapping the immunogenic epitopes within the LPS inner core [7].

Application

Selection Property

Validation Focus

Bacterial virulence & membrane integrity

LPS inner-core assembly probe

Outer membrane barrier function and heptoseless mutant complementation

ADP-heptose pathway inhibitor screening

Native substrate stereochemistry

Kinetic and inhibition data accuracy; avoid analog artifacts

LPS core & glycoconjugate vaccine synthesis

Heptose-Kdo linkage stereochemistry

Conserved LPS core epitope assembly and immunogenicity assessment

Innate immune recognition of PAMPs

Non-vertebrate PAMP specificity

Pattern recognition receptor binding studies, e.g., surfactant protein D

• [1] Kadrmas, J. L., & Raetz, C. R. (1998). Enzymatic synthesis of lipopolysaccharide in Escherichia coli. Purification and properties of heptosyltransferase I. Journal of Biological Chemistry, 273(5), 2799-2807. View Source
• [2] Cote, J. M., et al. (2011). Lipopolysaccharide biosynthesis without the lipids: recognition promiscuity of Escherichia coli heptosyltransferase I. Biochemistry, 50(49), 10570-2. View Source
• [3] Durka, M., et al. (2011). Systematic synthesis of inhibitors of the two first enzymes of the bacterial heptose biosynthetic pathway: towards antivirulence molecules targeting lipopolysaccharide biosynthesis. Chemistry, 17(40), 11305-13. View Source
• [4] Li, T., et al. (2014). Chemoenzymatic synthesis of ADP-d-glycero-β-d-manno-heptose and study of the substrate specificity of HldE. Bioorganic & Medicinal Chemistry, 22(3), 1139-1147. View Source
• [5] Suster, C., Baxendale, I. R., Mihovilovic, M. D., & Stanetty, C. (2020). Straight Forward and Versatile Differentiation of the l-glycero and d-glycero-d-manno Heptose Scaffold. Frontiers in Chemistry, 8, 625. View Source
• [6] Kadrmas, J. L., & Raetz, C. R. (1998). Enzymatic synthesis of lipopolysaccharide in Escherichia coli. Purification and properties of heptosyltransferase I. Journal of Biological Chemistry, 273(5), 2799-2807. View Source
• [7] Wang, H., et al. (2008). Recognition of heptoses and the inner core of bacterial lipopolysaccharides by surfactant protein D. Biochemistry, 47(2), 710-720. View Source